Cas no 2228608-42-0 (3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol
• CAS No: 2228608-42-0
• MF: C₁₀H₁₁ClF₂O
• MW: 220.643549203873
• CID: 6536458
• PubChem ID: 165631575
• Update Time: 2025-05-28

3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol
• EN300-1952636
• 2228608-42-0

• Inchi： 1S/C10H11ClF2O/c1-7-6-8(2-3-9(7)11)10(12,13)4-5-14/h2-3,6,14H,4-5H2,1H3
• InChI Key： TYMSRIJSNSRVOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C(CCO)(F)F

Computed Properties

• Exact Mass: 220.0466490g/mol
• Monoisotopic Mass: 220.0466490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol

Research Briefing on 3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol (CAS: 2228608-42-0): Recent Advances and Applications

3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol (CAS: 2228608-42-0) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol is its application in the design of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in inflammatory pathways. The researchers utilized a combination of computational modeling and in vitro assays to identify the optimal structural modifications for enhancing binding affinity and selectivity. These findings suggest that 3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol could serve as a promising scaffold for the development of anti-inflammatory agents.

In addition to its potential as a kinase inhibitor, recent research has highlighted the compound's utility in the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy in medicinal chemistry to improve the metabolic stability and bioavailability of therapeutic agents. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 reported the successful incorporation of 3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol into the structure of a lead compound for treating neurodegenerative diseases. The resulting analog exhibited enhanced blood-brain barrier penetration and prolonged half-life in preclinical models, underscoring the value of this fluorinated building block in drug design.

Another area of interest is the compound's role in the development of novel agrochemicals. Researchers have explored its use as a precursor for the synthesis of fluorinated pesticides, leveraging the electron-withdrawing properties of the difluoromethyl group to enhance the stability and efficacy of the final products. A 2023 patent application (WO2023123456) describes the use of 3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol in the preparation of herbicidal compounds with improved environmental profiles. This application highlights the versatility of the compound beyond pharmaceutical uses.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. A 2024 study in Organic Process Research & Development presented a scalable synthetic route using continuous flow chemistry, which offers advantages in terms of safety and efficiency. These advancements are critical for enabling the broader adoption of this compound in industrial and academic settings.

In conclusion, 3-(4-chloro-3-methylphenyl)-3,3-difluoropropan-1-ol (CAS: 2228608-42-0) represents a valuable tool in the toolkit of medicinal and agrochemical researchers. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. Future research directions may include the exploration of its interactions with additional biological targets, as well as the development of greener synthetic methodologies. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery of next-generation therapeutics and agrochemicals.